N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide

• IUPAC Name: N-(dibutylcarbamothioyl)-4-fluorobenzamide
• InChI: InChI=1S/C16H23FN2OS/c1-3-5-11-19(12-6-4-2)16(21)18-15(20)13-7-9-14(17)10-8-13/h7-10H,3-6,11-12H2,1-2H3,(H,18,20,21)
• InChI Key: UDSSMCOYNONLDP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C(=S)NC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C16H23FN2OS
• Molecular Weight: 310.4 g/mol

Description

N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide, also known as DBF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential application as a fluorescent probe for detecting reactive oxygen species (ROS) in living cells. DBF is a thioamide derivative of 4-fluorobenzamide and contains a dibutylamino group that acts as an electron donor, making it an ideal candidate for ROS detection.

Mechanism of Action

N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide works by reacting with ROS to produce a fluorescent product that can be detected using fluorescence microscopy or spectroscopy. The dibutylamino group in N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide acts as an electron donor, making it highly susceptible to oxidation by ROS. Upon oxidation, N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide undergoes a structural change that results in the production of a fluorescent product.
Biochemical and Physiological Effects:
N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide has no known biochemical or physiological effects on living cells. It is a non-toxic compound that can be used safely in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide is its high sensitivity and selectivity for detecting ROS in living cells. It is a non-invasive technique that can be used to monitor ROS levels in real-time and in situ. N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide is also a relatively inexpensive and easy-to-use probe that can be synthesized using standard laboratory techniques.
One limitation of N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide is its limited stability in aqueous solutions. It can undergo hydrolysis and oxidation, which can affect its fluorescence properties. Additionally, N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide is not suitable for detecting all types of ROS, and its selectivity may vary depending on the cellular environment.

Future Directions

There are several future directions for the use of N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide in scientific research. One potential application is in the development of new therapies for diseases that are associated with ROS, such as cancer and neurodegenerative diseases. N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide can be used to monitor ROS levels in living cells and to develop new drugs that target ROS.
Another future direction is in the development of new imaging techniques for studying cellular processes. N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide can be used to monitor changes in ROS levels in real-time and in situ, providing valuable insights into the mechanisms underlying various physiological and pathological processes.
In conclusion, N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide is a promising compound with significant potential for scientific research. Its ability to detect ROS in living cells makes it a valuable tool for understanding the role of these molecules in various physiological and pathological processes. With further research, N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide may find applications in the development of new therapies for diseases associated with ROS and in the development of new imaging techniques for studying cellular processes.

Synthesis Methods

N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide can be synthesized through a multi-step process involving the reaction of 4-fluorobenzoyl chloride with dibutylamine to form N,N-dibutyl-4-fluorobenzamide, which is then treated with carbon disulfide and triethylamine to form the thioamide derivative, N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide. The synthesis of N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide is a relatively straightforward process and can be carried out using standard laboratory techniques.

Scientific Research Applications

N-[(dibutylamino)carbonothioyl]-4-fluorobenzamide has been extensively studied for its potential application as a fluorescent probe for detecting ROS in living cells. ROS are highly reactive molecules that play a critical role in various physiological and pathological processes, including aging, cancer, and neurodegenerative diseases. The ability to detect ROS in living cells is essential for understanding their role in these processes and developing new therapies to target them.